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Compound of Interest

Compound Name: Fluorescent brightener 251

Cat. No.: B15600260 Get Quote

This technical guide provides comprehensive safety and handling information for Fluorescent
Brightener 251, intended for researchers, scientists, and drug development professionals. The

information is compiled from various safety data sheets and scientific literature to ensure a

thorough understanding of the substance's properties and associated hazards.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Fluorescent Brightener 251
is fundamental to its safe handling. The following table summarizes key quantitative data.

Property Value Reference

CAS Number 16324-27-9 [1]

Appearance Light yellow crystalline powder Chem-suppliers.com

Melting Point >360°C Chem-suppliers.com

Solubility
Soluble in water (up to 30 g/L

at 25°C)
Chem-suppliers.com

pH Value 7-9 (1% aqueous solution) Chem-suppliers.com

Molecular Formula C36H36N12O14S4•Na4 [2]

Molecular Weight 1,080.97 g/mol [2]
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Hazard Identification and Classification
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.122),

Fluorescent Brightener 251 is not considered hazardous.[3] However, some suppliers

indicate that it may cause skin irritation, serious eye irritation, and respiratory irritation.[4] It is

crucial to handle this chemical with appropriate care and to consult the specific Safety Data

Sheet (SDS) provided by the supplier.

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize exposure and

ensure laboratory safety.

Handling
Ventilation: Handle in a well-ventilated place.[5][6] Use only with adequate ventilation.[4]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[4][5][6]

Hygiene: Avoid contact with skin, eyes, and personal clothing.[4][5] Wash hands thoroughly

after handling.[4] Do not eat, drink, or smoke while handling.

Dust Control: Avoid formation of dust and aerosols.[5][6] Minimize dust generation and

accumulation.[4]

Ignition Sources: Keep away from sources of ignition.[4] Use non-sparking tools.[6]

Storage
Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][6] Store

at room temperature.[3]

Incompatibilities: Incompatible with strong oxidizing agents.[3]

Exposure Controls and Personal Protection
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The following table outlines the recommended personal protective equipment (PPE) to be used

when handling Fluorescent Brightener 251.

Protection Type Recommendation Reference

Eye/Face Protection
Wear safety glasses with side

shields (or goggles).
[3]

Skin Protection
Wear protective gloves and

protective clothing.
[3]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced,

NIOSH/MSHA approved

respiratory protection should

be worn.

[3]

First Aid Measures
In the event of exposure, prompt and appropriate first aid is critical.
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Exposure Route First Aid Measures Reference

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Consult a

physician if necessary.

[3]

Skin Contact

Wash skin with soap and

water. Take off contaminated

clothing immediately. Consult a

doctor if irritation develops.

[3][6]

Eye Contact

Wash with plenty of water for

at least 15 minutes. Consult a

doctor.

[3][6]

Ingestion

Clean mouth with water. Never

give anything by mouth to an

unconscious person. Do NOT

induce vomiting without

medical advice. Call a doctor

or Poison Control Center

immediately.

[3][4][6]

Accidental Release Measures
In case of a spill or accidental release, follow these procedures:

Personal Precautions: Ensure adequate ventilation.[3] Wear protective equipment and keep

unprotected personnel away.[4]

Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[4]

[5]

Containment and Cleanup: Prevent further leakage or spillage if safe to do so.[3] Cover

powder spills with a plastic sheet or tarp to minimize spreading.[3] Vacuum, sweep up, or

absorb with inert material and place into a suitable disposal container.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.analytice.com/en/oecd-405-eye-irritation-analysis/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.analytice.com/en/oecd-405-eye-irritation-analysis/
https://www.analytice.com/en/oecd-405-eye-irritation-analysis/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264070646-en.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.analytice.com/en/oecd-405-eye-irritation-analysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological and Ecotoxicological Information
Toxicological Data
Limited specific toxicological data for Fluorescent Brightener 251 is publicly available. One

source indicates that the acute oral and dermal toxicity of a similar compound, Fluorescent

Brightener 220, is low.[7] Another study on three optical brighteners, including stilbene

derivatives similar to Fluorescent Brightener 251, showed potential toxicity mechanisms

involving the generation of reactive oxygen species (ROS) in the model organism

Caenorhabditis elegans.[2]

Environmental Fate
Stilbene-type fluorescent whitening agents, such as Fluorescent Brightener 251, are

generally not readily biodegradable.[1][5] However, they can be degraded by photochemical

processes in sunlit natural waters.[1][5] These compounds are expected to be released into the

environment, affecting surface water, sediment, and soil.[8] During wastewater treatment,

fluorescent brightening agents strongly adsorb to sludge.[8]

Experimental Protocols
The following are standardized OECD guidelines that can be adapted for the toxicological and

environmental fate assessment of Fluorescent Brightener 251.

Acute Oral Toxicity - OECD 420 (Fixed Dose Procedure)
This method is designed to assess the acute oral toxicity of a substance.

Principle: Groups of animals of a single sex (typically female rats) are dosed in a stepwise

procedure using fixed doses (5, 50, 300, and 2000 mg/kg). The initial dose is selected based

on a sighting study. The endpoint is the observation of clear signs of toxicity at one of the

fixed dose levels, rather than death.[9][10][11][12][13]

Procedure:

A sighting study is performed to determine the appropriate starting dose.[11][13]

The test substance is administered in a single dose by gavage to fasted animals.[9][10]
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Animals are observed for a period of at least 14 days.[10][11]

Daily detailed observations and weekly measurements of weighing are recorded.[9]

A gross necropsy is performed at the end of the study.[9]

Acute Dermal Irritation/Corrosion - OECD 404
This guideline provides a method for assessing the potential of a substance to cause skin

irritation or corrosion.

Principle: A single dose of the test substance is applied to a small area of the skin of an

experimental animal (albino rabbit). Untreated skin serves as a control. The degree of

irritation or corrosion is evaluated at specific intervals.[1][8][14]

Procedure:

The test substance (0.5 ml for liquids or 0.5 g for solids) is applied to an approximately 6

cm² area of skin and covered with a gauze patch.[1][8][15]

The exposure period is 4 hours.[1]

Skin reactions (erythema and edema) are scored at 60 minutes, and then at 24, 48, and

72 hours after patch removal.[8]

Observations may continue for up to 14 days to determine the reversibility of effects.[1][8]

Acute Eye Irritation/Corrosion - OECD 405
This test is used to evaluate the potential of a substance to cause eye irritation or corrosion.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an experimental animal (albino rabbit). The other eye serves as a control. The degree of eye

irritation/corrosion is evaluated by scoring lesions of the conjunctiva, cornea, and iris at

specific intervals.[2][4][5][6][16]

Procedure:
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The test substance is placed in the conjunctival sac of one eye.[2]

The eyes are not washed for at least 24 hours after instillation, unless immediate corrosive

effects are observed.[2]

The eyes are examined at 1, 24, 48, and 72 hours after application.[4][5][6]

Ocular lesions are scored to evaluate the severity and reversibility of the effects.[2][16]

Fish, Acute Toxicity Test - OECD 203
This guideline describes a method to determine the acute toxicity of substances to fish.

Principle: Fish (such as zebrafish or rainbow trout) are exposed to the test substance in

different concentrations for a 96-hour period. Mortalities and abnormal behavior are

recorded, and the LC50 (the concentration that is lethal to 50% of the fish) is calculated.[17]

[18][19][20]

Procedure:

A range-finding test is conducted to determine the appropriate test concentrations.[17][19]

Fish are exposed to at least five test concentrations for 96 hours.[17]

Mortalities are recorded at 24, 48, 72, and 96 hours.[17][19]

The LC50 is calculated using appropriate statistical methods.[18][20]

Ready Biodegradability - OECD 301 B (CO2 Evolution
Test)
This test assesses the ready biodegradability of a chemical in an aerobic aqueous medium.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms and incubated under aerobic conditions. The degradation is followed by

measuring the amount of CO2 produced.[21][22]

Procedure:
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The test substance is added to a mineral medium and inoculated with a source of

microorganisms (e.g., activated sludge).[22]

The test runs for 28 days.[21][22]

The amount of CO2 evolved is measured and compared to the theoretical maximum.[21]

A substance is considered readily biodegradable if it reaches a pass level of 60% of the

theoretical CO2 production within a 10-day window during the 28-day test.[22]

Visualizations
The following diagrams illustrate key safety and logical workflows for handling chemical

substances like Fluorescent Brightener 251.
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Caption: General workflow for safe chemical handling.
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Caption: Hierarchy of safety controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15600260?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

